Cas no 951892-33-4 (4-(3,5-Dimethylphenyl)-2-methyl-1-butene)

• Product Name: 4-(3,5-Dimethylphenyl)-2-methyl-1-butene
• CAS No: 951892-33-4
• MF: C₁₃H₁₈
• MW: 174.282023906708
• MDL: MFCD09801230
• CID: 4722661
• PubChem ID: 24721992
• Update Time: 2025-06-08

4-(3,5-Dimethylphenyl)-2-methyl-1-butene Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-DIMETHYLPHENYL)-2-METHYL-1-BUTENE
• 1,3-dimethyl-5-(3-methylbut-3-en-1-yl)benzene
• 4-(3,5-Dimethylphenyl)-2-methyl-1-butene

• MDL： MFCD09801230
• Inchi： 1S/C13H18/c1-10(2)5-6-13-8-11(3)7-12(4)9-13/h7-9H,1,5-6H2,2-4H3
• InChI Key： USDBRYDJCMHACE-UHFFFAOYSA-N
• SMILES： C(CC(=C)C)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 174.140850574g/mol
• Monoisotopic Mass: 174.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 4-(3,5-Dimethylphenyl)-2-methyl-1-butene

Introduction to 4-(3,5-Dimethylphenyl)-2-methyl-1-butene (CAS No. 951892-33-4)

4-(3,5-Dimethylphenyl)-2-methyl-1-butene, identified by the Chemical Abstracts Service Number (CAS No.) 951892-33-4, is a specialized organic compound that has garnered attention in the field of organic synthesis and material science. This compound belongs to the class of alkenes, characterized by the presence of a carbon-carbon double bond, and it incorporates a phenyl ring substituted with two methyl groups at the 3 and 5 positions. The structural uniqueness of 4-(3,5-Dimethylphenyl)-2-methyl-1-butene makes it a valuable intermediate in various chemical transformations, particularly in the synthesis of more complex molecules.

The significance of this compound lies in its potential applications across multiple domains, including pharmaceuticals, agrochemicals, and polymer science. In recent years, there has been a growing interest in exploring the reactivity and utility of such substituted alkenes due to their ability to serve as building blocks for larger, more intricate structures. The 3,5-dimethylphenyl moiety introduces steric and electronic effects that can influence the compound's behavior in reactions, making it a subject of considerable interest for researchers aiming to develop novel synthetic pathways.

One of the most compelling aspects of 4-(3,5-Dimethylphenyl)-2-methyl-1-butene is its role in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. Cross-coupling reactions allow for the formation of new carbon-carbon bonds between organic fragments, often under mild conditions and with high selectivity. The presence of the phenyl ring in 4-(3,5-Dimethylphenyl)-2-methyl-1-butene makes it an attractive candidate for palladium-catalyzed reactions such as Suzuki-Miyaura coupling, Heck reaction, and Buchwald-Hartwig coupling. These reactions are widely employed in the pharmaceutical industry to construct biaryl structures, which are common motifs in many active pharmaceutical ingredients (APIs).

Recent advancements in catalytic systems have further enhanced the utility of compounds like 4-(3,5-Dimethylphenyl)-2-methyl-1-butene. For instance, the development of Buchwald-Petersen palladium catalysts has enabled more efficient and scalable cross-coupling reactions under ambient conditions. This progress has not only improved the efficiency of synthetic routes but also reduced waste generation, aligning with the growing emphasis on green chemistry principles. The ability to perform these transformations with high yields and minimal byproducts makes 4-(3,5-Dimethylphenyl)-2-methyl-1-butene an indispensable tool for modern synthetic chemists.

The pharmaceutical industry has been particularly keen on exploring new derivatives of alkenes due to their potential as drug candidates or intermediates. The structural features of 4-(3,5-Dimethylphenyl)-2-methyl-1-butene, including its aromaticity and substituent pattern, suggest that it could be modified to produce molecules with specific biological activities. For example, researchers have investigated its use in generating analogs of known pharmacophores by introducing additional functional groups or by further elaborating the core structure through sequential reactions.

In polymer science, alkenes such as 4-(3,5-Dimethylphenyl)-2-methyl-1-butene play a crucial role in the synthesis of specialty polymers. The double bond can undergo polymerization reactions to form polymers with tailored properties. The steric hindrance introduced by the 3,5-dimethylphenyl group can influence the tacticity and crystallinity of the resulting polymer chains, affecting their mechanical strength and thermal stability. Such polymers find applications in coatings, adhesives, and high-performance materials where precise control over molecular architecture is essential.

The agrochemical sector also benefits from compounds like 4-(3,5-Dimethylphenyl)-2-methyl-1-butene, which can serve as precursors for synthesizing herbicides and pesticides. The ability to functionalize alkenes allows chemists to design molecules that interact specifically with biological targets in plants or pests. This targeted approach not only increases the efficacy of agrochemicals but also reduces environmental impact by minimizing off-target effects.

From a research perspective, 4-(3,5-Dimethylphenyl)-2-methyl-1-butene offers a unique platform for studying reaction mechanisms and developing new synthetic methodologies. Its reactivity can be modulated by changing reaction conditions or by introducing additional catalysts or ligands. Such studies contribute to our fundamental understanding of organic chemistry and pave the way for more efficient synthetic strategies.

The synthesis of 4-(3,5-Dimethylphenyl)-2-methyl-1-butene itself is an intriguing challenge that has been addressed by several research groups. Common approaches involve Friedel-Crafts acylation followed by dehydrogenation or direct alkylation strategies using specialized reagents. Each synthetic route offers distinct advantages in terms of yield scalability and purity requirements depending on the intended application.

In conclusion,4-(3, 5-Dimethyllylphenyl-2-methyl-1-buten) (CAS No.951892-33--4) is a versatile compound with broad applicability across multiple scientific disciplines. Its unique structural features make it a valuable intermediate for constructing complex molecules in pharmaceuticals agrochemicals polymer science among other fields Its potential as a building block continues to drive innovation research highlighting its importance as both a practical chemical reagent and an object study within organic chemistry literature Current advancements particularly those involving catalytic systems underscore its relevance as part ongoing efforts toward sustainable efficient chemical synthesis Future exploration this compound undoubtedly lead further discoveries applications contributing advancement entire scientific community.